Cas no 7787-42-0 (Tungstate (WO42-),barium (1:1), (T-4)-)

• Product Name: Tungstate (WO42-),barium (1:1), (T-4)-
• CAS No: 7787-42-0
• MF: BaO₄W
• MW: 385.16459274292
• MDL: MFCD00014193
• CID: 568370
• PubChem ID: 24861108
• Update Time: 2025-05-20

Tungstate (WO42-),barium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

• Tungstate (WO42-),barium (1:1), (T-4)-
• Barium Tungstate
• barium(2+),dioxido(dioxo)tungsten
• barium dioxido(dioxo)tungsten
• Barium tetraoxotungstate
• barium(2+) tungstate
• dioxido(dioxo)tungsten
• Barium white
• Tungsten white
• bariumtungstate

• MDL： MFCD00014193
• Inchi： 1S/Ba.4O.W/q+2;;;2*-1;
• InChI Key： SJPVUFMOBDBTHQ-UHFFFAOYSA-N
• SMILES： [W](=O)(=O)([O-])[O-].[Ba+2]

Computed Properties

• Exact Mass: 385.83600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder tetragonal structure
• Density: 5.04 g/mL at 25 °C(lit.)
• PSA: 80.26000
• LogP: -0.47520

Tungstate (WO42-),barium (1:1), (T-4)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H332
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/22
• Safety Instruction： S28
• Hazardous Material Identification：
• Risk Phrases：R20/22

Additional information on Tungstate (WO42-),barium (1:1), (T-4)-

Recent Advances in the Study of Tungstate (WO42-), Barium (1:1), (T-4)- (CAS 7787-42-0) in Chemical and Biomedical Applications

The compound Tungstate (WO42-), barium (1:1), (T-4)-, identified by the CAS number 7787-42-0, has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including catalysis, materials science, and biomedicine. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and functional applications.

Recent studies have highlighted the role of barium tungstate (BaWO4) in photocatalytic applications. A 2023 study published in the Journal of Materials Chemistry A demonstrated that BaWO4 nanoparticles exhibit excellent photocatalytic activity under visible light, making them a promising candidate for environmental remediation, particularly in the degradation of organic pollutants. The study attributed this activity to the compound's bandgap energy and efficient charge separation properties.

In the biomedical field, barium tungstate has been explored for its potential in diagnostic imaging. A 2022 research article in Advanced Healthcare Materials reported the development of BaWO4-based contrast agents for X-ray imaging. The high atomic number of tungsten and barium enhances X-ray attenuation, providing superior imaging contrast compared to traditional iodine-based agents. Preliminary in vivo studies showed minimal cytotoxicity, suggesting good biocompatibility.

Another area of interest is the use of barium tungstate in energy storage devices. A 2023 paper in ACS Applied Energy Materials detailed the synthesis of BaWO4 nanorods as electrode materials for supercapacitors. The nanorods exhibited high specific capacitance and excellent cycling stability, attributed to their unique morphology and electronic structure. These findings open new avenues for the development of high-performance energy storage systems.

Despite these advancements, challenges remain in the large-scale synthesis and application of barium tungstate. A 2023 review in Chemical Reviews highlighted the need for more sustainable and cost-effective synthesis methods, as current approaches often involve high temperatures and toxic precursors. Additionally, further studies are required to fully understand the long-term biocompatibility and environmental impact of BaWO4-based materials.

In conclusion, Tungstate (WO42-), barium (1:1), (T-4)- (CAS 7787-42-0) holds great promise across multiple disciplines. Ongoing research is expected to address current limitations and unlock new applications, particularly in biomedicine and renewable energy. Future studies should focus on optimizing synthesis protocols, exploring novel functionalizations, and conducting comprehensive toxicity assessments to ensure safe and effective utilization of this versatile compound.